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Compound of Interest

Compound Name: 1-Bromo-4-methylpentane

Cat. No.: B146037 Get Quote

Technical Guide: Physical Properties of 1-
Bromo-4-methylpentane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 1-Bromo-4-
methylpentane, specifically its boiling point and density. The information herein is compiled for

use by researchers, scientists, and professionals in the field of drug development and organic

synthesis. This document includes a summary of quantitative data, detailed experimental

protocols for the determination of these properties, and a logical workflow diagram.

Core Physical Properties
1-Bromo-4-methylpentane is a halogenated hydrocarbon with the chemical formula C₆H₁₃Br.

Accurate knowledge of its physical properties, such as boiling point and density, is crucial for its

application in synthesis, purification, and formulation processes.

Data Presentation
The following table summarizes the reported values for the boiling point and density of 1-
Bromo-4-methylpentane.
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Physical Property Value Conditions

Boiling Point 146 °C

At standard atmospheric

pressure (760 mmHg)[1][2][3]

[4]

147.5 °C At 760 mmHg[5]

147 °C Not specified[6]

148 °C Not specified[7]

Density 1.134 g/mL At 25 °C[1][2][3]

1.169 g/cm³ Not specified[5]

Experimental Protocols
The determination of the boiling point and density of a liquid organic compound like 1-Bromo-
4-methylpentane is achieved through established laboratory procedures. These methods are

designed to yield accurate and reproducible results.

Determination of Boiling Point (Capillary Method)
The capillary method is a common and reliable technique for determining the boiling point of a

small quantity of liquid.

Apparatus:

Thiele tube or similar heating apparatus (e.g., aluminum block)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamp
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Procedure:

A small amount of 1-Bromo-4-methylpentane is placed into the fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube with the open

end submerged in the liquid.

The fusion tube is attached to a thermometer, ensuring the bulb of the thermometer is level

with the sample.

The entire assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil) or an aluminum heating block.

The apparatus is heated slowly and uniformly.

As the temperature rises, air trapped in the capillary tube will slowly bubble out.

The temperature at which a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube is noted. This indicates that the vapor pressure of the liquid is equal

to the atmospheric pressure, and thus is the boiling point.[5]

To confirm the boiling point, the heat source is removed, and the temperature at which the

liquid is drawn back into the capillary tube is also recorded. The average of these two

temperatures provides a more accurate boiling point.

Determination of Density (Pycnometer or Graduated
Cylinder Method)
The density of a liquid can be determined by measuring the mass of a known volume.

Apparatus:

Pycnometer (for high precision) or a graduated cylinder

Analytical balance

Thermometer
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Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an

analytical balance.

A known volume of 1-Bromo-4-methylpentane is carefully added to the pycnometer or

graduated cylinder. The volume should be read from the bottom of the meniscus.

The mass of the container with the liquid is then measured.

The mass of the liquid is determined by subtracting the mass of the empty container from the

mass of the container with the liquid.

The density is calculated using the formula: Density = Mass / Volume

The temperature of the liquid should be recorded as density is temperature-dependent. For

higher accuracy, this procedure should be repeated multiple times, and the average density

calculated.

Logical Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a liquid chemical compound.
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Workflow for Physical Property Determination
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Caption: A logical workflow for determining the physical properties of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b146037?utm_src=pdf-custom-synthesis
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://m.youtube.com/watch?v=RDbbYmT5Pac
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.scribd.com/document/550605344/Determination-of-Boiling-Point
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://www.benchchem.com/product/b146037#physical-properties-of-1-bromo-4-methylpentane-boiling-point-density
https://www.benchchem.com/product/b146037#physical-properties-of-1-bromo-4-methylpentane-boiling-point-density
https://www.benchchem.com/product/b146037#physical-properties-of-1-bromo-4-methylpentane-boiling-point-density
https://www.benchchem.com/product/b146037#physical-properties-of-1-bromo-4-methylpentane-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146037?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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